2-[(4-Fluoro-2,6-dimethylphenyl)sulfonylamino]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(4-Fluoro-2,6-dimethylphenyl)sulfonylamino]acetic acid, commonly known as FDM-SA, is a synthetic compound used in scientific research. It belongs to the class of sulfonamides and has been found to exhibit various biochemical and physiological effects.
Mechanism of Action
FDM-SA works by inhibiting the activity of carbonic anhydrase IX (CAIX), an enzyme that is overexpressed in certain types of cancer cells. By inhibiting CAIX, FDM-SA induces apoptosis in cancer cells, leading to their death. FDM-SA has also been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by blocking the NF-κB signaling pathway.
Biochemical and Physiological Effects:
FDM-SA has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the growth and proliferation of cancer cells, induce apoptosis, and inhibit the production of pro-inflammatory cytokines. Additionally, FDM-SA has been found to reduce pain in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using FDM-SA in lab experiments is its ability to selectively target cancer cells that overexpress CAIX, while sparing normal cells. This makes it a potentially effective and safe treatment for cancer. However, one limitation of using FDM-SA is its relatively low potency compared to other CAIX inhibitors. Additionally, more research is needed to determine the optimal dosage and administration of FDM-SA for different types of cancer.
Future Directions
There are several future directions for research on FDM-SA. One direction is to explore its potential as a therapeutic agent for other diseases, such as inflammatory bowel disease and arthritis. Another direction is to investigate its mechanism of action in more detail, particularly its effects on the NF-κB signaling pathway. Additionally, more research is needed to optimize the synthesis method of FDM-SA and improve its potency as a CAIX inhibitor.
Synthesis Methods
FDM-SA can be synthesized through a multistep process that involves the reaction of 4-fluoro-2,6-dimethylphenol with chlorosulfonic acid to form 4-fluoro-2,6-dimethylphenylsulfonic acid. This intermediate is then reacted with potassium hydroxide and chloroacetic acid to produce FDM-SA.
Scientific Research Applications
FDM-SA has been used in various scientific research studies, including cancer research, inflammation, and pain management. In cancer research, FDM-SA has been found to inhibit the growth of cancer cells by inducing apoptosis. It has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, FDM-SA has been used as a potential analgesic agent, as it has been found to reduce pain in animal models.
properties
IUPAC Name |
2-[(4-fluoro-2,6-dimethylphenyl)sulfonylamino]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FNO4S/c1-6-3-8(11)4-7(2)10(6)17(15,16)12-5-9(13)14/h3-4,12H,5H2,1-2H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVTHDVYIEYZREQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1S(=O)(=O)NCC(=O)O)C)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12FNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.